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Compound of Interest

Compound Name: Perfluorooctadecanoic acid

Cat. No.: B101006

Audience: Researchers, scientists, and drug development professionals.
Introduction

Perfluorooctadecanoic acid (PFODA) is a long-chain per- and polyfluoroalkyl substance
(PFAS) of significant environmental concern due to its persistence, bioaccumulative potential,
and suspected adverse health effects.[1] Accurate quantification of PFODA in complex matrices
like soil is crucial for environmental monitoring and risk assessment.[1] Solid-phase extraction
(SPE) is a widely adopted sample preparation technique that effectively isolates and
concentrates PFODA from soil extracts, enabling sensitive and reliable analysis by liquid
chromatography with tandem mass spectrometry (LC-MS/MS).[2][3] This application note
provides a detailed protocol for the extraction of PFODA from soil using weak anion exchange
(WAX) SPE cartridges.

Data Presentation

The following table summarizes typical performance data for the analysis of PFAS in soil using
SPE-based methods. While specific data for PFODA can vary depending on the soil matrix and
analytical instrumentation, these values provide a general expectation of method performance.
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Spiking Relative Standard
. Average Recovery o
Analyte Class Concentration (%) Deviation (RSD)
(V]
(nglg) (%)
Long-Chain PFAS 0.625 99.9 13.5
Long-Chain PFAS 25 95.4 Not Specified
2 ng/mL (in final N
General PFAS 75.1-100.0 Not Specified
extract)

Data compiled from studies analyzing a broad range of PFAS, including long-chain compounds
similar to PFODA.[4]

Experimental Protocols

This section details the methodology for the extraction and cleanup of PFODA from soil
samples.

Materials and Reagents

e Solvents: Methanol (MeOH), Acetonitrile (ACN) (LC-MS grade or equivalent)
» Reagents: Ammonium hydroxide (NH4OH), Acetic acid, Formic acid

o Water: High-purity, PFAS-free water (e.g., Milli-Q or equivalent)

o Standards: Native PFODA standard and an isotopically labeled internal standard (e.g., 13C-
PFODA)

o SPE Cartridges: Weak Anion Exchange (WAX) cartridges[2][5]

e Equipment: Polypropylene centrifuge tubes (15 mL and 50 mL), vortex mixer, sonicator,
centrifuge, nitrogen evaporator, LC-MS/MS system.

Sample Preparation and Extraction

» Sample Weighing: Accurately weigh approximately 2 grams of homogenized soil into a 50
mL polypropylene centrifuge tube.[1]
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 Fortification: Spike the sample with an appropriate volume of the isotopically labeled internal
standard solution. This is crucial for monitoring extraction efficiency and correcting for matrix
effects.[1]

e Solvent Addition: Add 10 mL of 1% ammonium hydroxide in methanol to the centrifuge tube.

[4]

o Extraction: Vortex the sample for 1 minute, followed by sonication in a water bath for 15
minutes.[1] For thorough extraction, samples can be tumbled for 1 hour.[4]

o Centrifugation: Centrifuge the sample at approximately 4000 rpm for 10 minutes.[1]
» Supernatant Collection: Carefully decant the supernatant into a clean polypropylene tube.[1]
Solid-Phase Extraction (SPE) Protocol
The following protocol is for a standard WAX SPE cartridge.
o Conditioning:
o Pass 4 mL of 0.1% ammonium hydroxide in methanol through the WAX cartridge.[2]
o Follow with 4 mL of methanol.[2]
o Finally, equilibrate the cartridge with 4 mL of high-purity water.[2]
e Loading:

o Load the soil extract supernatant onto the conditioned SPE cartridge.[1] Maintain a slow
and steady flow rate of approximately 1-2 drops per second.[1]

e Washing:

o Wash the cartridge with 4 mL of a buffered wash solution (e.g., 25 mM acetate buffer at pH
4) to remove potential interferences.[2]

o Follow with a wash of 4 mL of 50:50 methanol/water.[2]
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o Elution:

o Elute the PFODA from the cartridge with 4 mL of 0.1% ammonium hydroxide in methanol

into a clean polypropylene tube.[2]
Concentration and Analysis
o Evaporation: Evaporate the eluate to near dryness under a gentle stream of nitrogen.[1]

o Reconstitution: Reconstitute the dried extract in a known volume (e.g., 1 mL) of the initial
mobile phase for LC-MS/MS analysis.[1]

e Analysis: Analyze the reconstituted sample using a liquid chromatography system coupled
with a tandem mass spectrometer (LC-MS/MS).[1]

Mandatory Visualization
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Sample Preparation & Extraction
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Caption: Experimental workflow for the solid-phase extraction and analysis of PFODA in soil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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